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Compound of Interest

Compound Name:
(4-Methoxypyridin-2-

yl)methanamine

Cat. No.: B069702 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (4-Methoxypyridin-2-yl)methanamine. The

following procedures are based on established safety protocols for handling pyridine and

methanamine derivatives and are intended to ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for (4-Methoxypyridin-2-yl)methanamine is

not readily available. The guidance provided here is based on the known hazards of structurally

similar compounds, such as other pyridine and methanamine derivatives. It is imperative to

handle this compound with caution in a well-ventilated laboratory setting and to consult the

supplier's SDS when it becomes available.

Hazard Identification and Classification
Based on analogous compounds, (4-Methoxypyridin-2-yl)methanamine is anticipated to be

an irritant and potentially toxic. The primary hazards are associated with its pyridine and

methanamine functional groups. Pyridine derivatives can be toxic and flammable, while

methanamine compounds can be corrosive and cause severe skin and eye irritation.[1][2][3]

Anticipated GHS Hazard Statements:

Causes skin irritation.[4][5]

Causes serious eye irritation/damage.[4][5]
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May cause respiratory irritation.[5]

Harmful if swallowed.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the recommended PPE for handling (4-Methoxypyridin-2-yl)methanamine.

PPE Category Specification Purpose

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[7][8][9]

To protect eyes from splashes

and dust particles.[7][9]

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber.[1][2][7][8] Inspect

gloves for tears or punctures

before use.[7]

To prevent skin contact and

irritation.[9]

Body Protection

A fully buttoned, flame-

retardant, and chemically

impervious lab coat or

coveralls.[1][7][8]

To protect skin and personal

clothing from contamination.[7]

[9]

Respiratory Protection

All handling should be

conducted in a certified

chemical fume hood.[1][7] If a

fume hood is not available, a

NIOSH-approved respirator

with appropriate organic vapor

cartridges is required.[8]

To minimize inhalation

exposure to vapors or

aerosols.[1][7]

Footwear
Closed-toe, chemical-resistant

shoes.[3]
To protect feet from spills.

Operational Plan: Step-by-Step Handling
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Adherence to a strict operational protocol is critical for minimizing risks.

Preparation and Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

certified chemical fume hood.[1][7][9][10][11]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.[1][2][3]

Material Gathering: Assemble all necessary equipment and reagents before starting the

procedure.

Handling Procedures:

Don the appropriate PPE as outlined in the table above.

Weigh and transfer the chemical within the fume hood to prevent the release of dust or

vapors.[7]

Avoid the formation of dust and aerosols.[9]

Use non-sparking tools and ground equipment to prevent static discharge, especially if the

compound is determined to be flammable.[1][10]

Keep containers tightly closed when not in use.[1][12]

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with the chemical.

Dispose of all waste materials according to the disposal plan below.

Remove PPE carefully, avoiding contamination of skin, and wash hands thoroughly with

soap and water after handling.[1][12][13]

Disposal Plan
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Proper disposal of (4-Methoxypyridin-2-yl)methanamine and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing this compound, including reaction residues, contaminated

solvents, and consumables, in a designated, properly labeled, and sealed hazardous

waste container.[7][14]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[7]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and treated as hazardous waste.[9]

Spill Management:

Small Spills: For small spills within a fume hood, absorb the material with an inert

absorbent such as sand or vermiculite.[1] Place the contaminated absorbent into a sealed,

labeled hazardous waste container.

Large Spills: In the event of a large spill, evacuate the area immediately and contact your

institution's EHS office.[2][3]

First Aid Measures
In the event of accidental exposure, immediate action is essential.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station.[7] Seek medical attention.[7]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[7] Remove

contaminated clothing. If irritation persists, seek medical attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[15]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Quantitative Data from Analogous Compounds
The following table summarizes key physical and chemical properties of related compounds to

provide a reference point for (4-Methoxypyridin-2-yl)methanamine.

Property 4-Methoxypyridine[6]
2-Amino-4-
methylpyridine[12]

Appearance Clear Liquid Colorless Solid

Melting Point/Range 4 °C / 39.2 °F 96 - 101 °C / 204.8 - 213.8 °F

Boiling Point/Range 191 °C / 375.8 °F Not available

Flash Point 74 °C / 165.2 °F 118 °C / 244.4 °F

Specific Gravity 1.075 g/cm³ No information available

Molecular Formula C6 H7 N O C6 H8 N2

Molecular Weight 109.13 108.14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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